Cas no 333411-70-4 (3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one)

• Product Name: 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one
• CAS No: 333411-70-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 3074288
• PubChem ID: 3142491
• Update Time: 2025-07-02

3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one
• 333411-70-4
• SB68975
• 3-[(3-hydroxypropylamino)methyl]-6-methyl-1H-quinolin-2-one
• 3-{[(3-hydroxypropyl)amino]methyl}-6-methyl-1H-quinolin-2-one
• SCHEMBL4746162
• 3-(((3-Hydroxypropyl)amino)methyl)-6-methylquinolin-2-ol
• AKOS000300695
• 3-{[(3-hydroxypropyl)amino]methyl}-6-methyl-2(1H)-quinolinone
• AG-690/40699373
• HMS1672F03

• MDL： MFCD02742046
• Inchi： 1S/C14H18N2O2/c1-10-3-4-13-11(7-10)8-12(14(18)16-13)9-15-5-2-6-17/h3-4,7-8,15,17H,2,5-6,9H2,1H3,(H,16,18)
• InChI Key： NDHUHDYGQMILBJ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=C(C)C=CC=2N1)CNCCCO

Computed Properties

• Exact Mass: 246.136827821Da
• Monoisotopic Mass: 246.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one

Introduction to 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one (CAS No. 333411-70-4)

3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one, identified by its CAS number 333411-70-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules well-documented for their broad spectrum of biological activities. The presence of both hydroxyl and amino functional groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular framework of 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one incorporates a quinoline core, which is a heterocyclic aromatic system known for its pharmacological relevance. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern in this compound, particularly the (3-hydroxy-propylamino)-methyl side chain, introduces unique chemical and biological characteristics that may contribute to its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the hydroxyl and amino groups may engage in hydrogen bonding interactions, while the quinoline core can stack with aromatic residues in proteins. These interactions could be critical for modulating the activity of enzymes and receptors involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one is its potential as a scaffold for drug development. By leveraging structural modifications, researchers can fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. For instance, the hydroxyl group can be further functionalized to enhance binding affinity or to introduce additional biological responses.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways. The presence of the (3-hydroxy-propylamino)-methyl group may play a crucial role in mediating these effects by interacting with specific protein targets. Additionally, the compound’s ability to cross cell membranes suggests it could be developed into an oral therapeutic agent.

The synthesis of 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one presents both challenges and opportunities for chemists. The construction of the quinoline core requires precise control over reaction conditions to ensure high yield and purity. Furthermore, introducing the (3-hydroxy-propylamino)-methyl side chain demands careful selection of synthetic routes to avoid unwanted byproducts. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, may facilitate more efficient production processes.

As research progresses, 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one is poised to become a valuable tool in drug discovery efforts. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully elucidate its therapeutic potential and develop novel treatments for human diseases.

The future of this compound lies in interdisciplinary research that combines experimental validation with computational predictions. By integrating traditional wet-lab techniques with cutting-edge computational methods, scientists can accelerate the discovery process and identify new applications for 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one. This holistic approach will not only enhance our understanding of its mechanism of action but also pave the way for its translation into clinical use.